Cas no 941900-64-7 (N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide)

• Product Name: N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• CAS No: 941900-64-7
• MF: C₂₆H₂₄N₂O₆S
• MW: 492.543565750122
• CID: 6408581
• PubChem ID: 18593158
• Update Time: 2025-06-08

N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• AKOS024481186
• F3247-0145
• N-(2-methoxyphenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-(2-methoxyphenyl)butanamide
• 941900-64-7

• Inchi： 1S/C26H24N2O6S/c1-28(15-7-12-24(29)27-22-10-5-6-11-23(22)34-2)35(32,33)17-13-14-20-21(16-17)26(31)19-9-4-3-8-18(19)25(20)30/h3-6,8-11,13-14,16H,7,12,15H2,1-2H3,(H,27,29)
• InChI Key： UVRHKJVALDXLFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N(C)CCCC(NC1C=CC=CC=1OC)=O)(=O)=O

Computed Properties

• Exact Mass: 492.13550766g/mol
• Monoisotopic Mass: 492.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

Recent Advances in the Study of N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS: 941900-64-7)

The compound N-(2-methoxyphenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS: 941900-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique anthraquinone sulfonamide structure, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein-protein interactions involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941900-64-7 effectively targets the interaction between p53 and MDM2, leading to the reactivation of p53-mediated apoptosis in cancer cells. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the p53-MDM2 interface, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory potential of this compound. A team from Harvard Medical School reported in Nature Chemical Biology that 941900-64-7 exhibits potent inhibitory effects on NF-κB signaling pathway, which plays a central role in inflammatory responses. The researchers employed a combination of biochemical assays and molecular dynamics simulations to characterize the compound's interaction with IKKβ, a key kinase in the NF-κB pathway.

Pharmacokinetic studies have also made significant progress in understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 941900-64-7. A recent publication in Drug Metabolism and Disposition presented comprehensive data on the compound's metabolic stability, plasma protein binding, and tissue distribution in rodent models. These findings are crucial for guiding the design of future clinical trials and formulation development.

From a synthetic chemistry perspective, several research groups have reported improved synthetic routes for 941900-64-7. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis method that reduces the number of steps from the original 12 to 7, while maintaining high overall yield (68%) and excellent purity (>99.5%). This advancement addresses previous challenges in large-scale production and could facilitate further preclinical and clinical development.

Looking forward, the research community anticipates more translational studies to bridge the gap between bench discoveries and clinical applications. Several pharmaceutical companies have included 941900-64-7 in their pipelines, with preliminary IND-enabling studies expected to commence in late 2024. The compound's dual activity against both cancer and inflammation pathways makes it particularly attractive for combination therapies and precision medicine approaches.